Cas no 174463-51-5 (Benzoyl chloride, 3-bromo-2,6-dihydroxy-)

• Product Name: Benzoyl chloride, 3-bromo-2,6-dihydroxy-
• CAS No: 174463-51-5
• MF: C₇H₄BrClO₃
• MW: 251.461860656738
• CID: 1359935
• Update Time: 2024-08-17

Benzoyl chloride, 3-bromo-2,6-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3-bromo-2,6-dihydroxy-

• Inchi： 1S/C7H4BrClO3/c8-3-1-2-4(10)5(6(3)11)7(9)12/h1-2,10-11H
• InChI Key： QDTNPQGRGTZRNC-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=C(O)C=CC(Br)=C1O

Computed Properties

• Exact Mass: 249.90322

Experimental Properties

• Density: 1.951±0.06 g/cm3(Predicted)
• Boiling Point: 336.9±42.0 °C(Predicted)
• PSA: 57.53
• pka: 5.47±0.40(Predicted)